Cas no 112261-06-0 (1-butyl-2-methyl-2-phenylsulfanylcyclohexan-1-ol)

• Product name: 1-butyl-2-methyl-2-phenylsulfanylcyclohexan-1-ol
• CAS No: 112261-06-0
• MF: C₁₇H₂₆OS
• MW: 278.452744007111
• CID: 2608420
• PubChem ID: 13901972

1-butyl-2-methyl-2-phenylsulfanylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-butyl-2-methyl-2-phenylsulfanylcyclohexan-1-ol
• 1-butyl-2-methyl-2-(phenylsulfanyl)cyclohexanol
• 112261-06-0
• DTXSID40552154
• 1-Butyl-2-methyl-2-(phenylsulfanyl)cyclohexan-1-ol
• AKOS015906257

• Inchi： InChI=1S/C17H26OS/c1-3-4-13-17(18)14-9-8-12-16(17,2)19-15-10-6-5-7-11-15/h5-7,10-11,18H,3-4,8-9,12-14H2,1-2H3
• InChI Key： WHVNKHHSMLJXCZ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 278.17043662Da
• Monoisotopic Mass: 278.17043662Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų
• XLogP3: 4.9